Cas no 50691-33-3 (1H-Pyrrole, 1-butyl-3-methyl-)

• Product Name: 1H-Pyrrole, 1-butyl-3-methyl-
• CAS No: 50691-33-3
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 364285
• PubChem ID: 15103537
• Update Time: 2025-04-19

1H-Pyrrole, 1-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-butyl-3-methyl-
• 1-butyl-3-methylpyrrole
• 1-Butyl-3-methyl-1H-pyrrole
• DTXSID90568245
• 50691-33-3
• SCHEMBL76764

• Inchi： 1S/C9H15N/c1-3-4-6-10-7-5-9(2)8-10/h5,7-8H,3-4,6H2,1-2H3
• InChI Key： FVBSUVNLJBVTLB-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=C1)CCCC

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles